Cas no 1806780-38-0 (5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid)
5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid
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- Inchi: 1S/C10H7BrF5NO3/c11-2-4-3-17-5(1-6(18)19)7(9(12)13)8(4)20-10(14,15)16/h3,9H,1-2H2,(H,18,19)
- InChI Key: WSLIFXDXGMESKF-UHFFFAOYSA-N
- SMILES: BrCC1=CN=C(CC(=O)O)C(C(F)F)=C1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 341
- XLogP3: 2.7
- Topological Polar Surface Area: 59.4
5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081119-1g |
5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid |
1806780-38-0 | 97% | 1g |
$1,475.10 | 2022-03-31 |
5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid
Comprehensive Overview of 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806780-38-0)
The compound 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806780-38-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.
In recent years, the demand for fluorinated compounds like 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as fluorinated molecules often exhibit improved efficacy at lower doses. The compound's CAS No. 1806780-38-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.
One of the key advantages of this compound lies in its versatility. The bromomethyl group serves as a reactive handle for further functionalization, enabling the creation of diverse heterocyclic scaffolds. Meanwhile, the difluoromethyl and trifluoromethoxy moieties contribute to lipophilicity and electronic effects, which are critical for optimizing molecular interactions in biological systems. These properties make it a popular choice for medicinal chemists working on central nervous system (CNS) targets and enzyme inhibitors.
The synthesis of 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid typically involves multi-step processes, including halogenation, fluorination, and ester hydrolysis. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of its production, addressing concerns about cost-effectiveness and environmental impact. These innovations are particularly relevant given the increasing scrutiny on chemical manufacturing processes and their alignment with ESG (Environmental, Social, and Governance) principles.
From a regulatory perspective, CAS No. 1806780-38-0 is not classified as a hazardous substance under major global frameworks, making it accessible for research and development. However, proper handling protocols are recommended due to the presence of the bromomethyl group, which requires careful storage and disposal. This aspect is often highlighted in safety data sheets (SDS) and laboratory guidelines, ensuring compliance with occupational health standards.
In the context of drug discovery, this compound has garnered attention for its potential in addressing antibiotic resistance and neurodegenerative diseases. Its structural motifs are being explored in the design of small-molecule therapeutics targeting protein-protein interactions and allosteric sites. Additionally, its agrochemical applications include the development of next-generation pesticides with reduced environmental persistence, a topic of high interest in precision agriculture.
The market for 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid is expected to grow, supported by investments in life sciences and specialty chemicals. Analysts attribute this trend to the compound's alignment with personalized medicine and sustainable farming initiatives. As such, suppliers and contract research organizations (CROs) are expanding their portfolios to include this and related high-value intermediates.
For researchers seeking detailed information on CAS No. 1806780-38-0, resources such as Reaxys, SciFinder, and PubChem provide extensive data on its physicochemical properties, synthetic routes, and reported applications. These platforms are indispensable for structure-activity relationship (SAR) studies and intellectual property (IP) landscaping. Furthermore, the compound's NMR spectra and HPLC purity profiles are frequently requested by quality control teams in GMP (Good Manufacturing Practice) facilities.
In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine-2-acetic acid represents a compelling example of how functional group diversity and strategic fluorination can unlock new possibilities in molecular design. Its broad utility across pharmaceutical, agrochemical, and material science domains underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and environmental sustainability.
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